Cas no 477864-36-1 (N-(4-Methylphenyl)-1-(6-methyl-2-pyridinyl)-1H-imidazole-4-carboxamide)

N-(4-Methylphenyl)-1-(6-methyl-2-pyridinyl)-1H-imidazole-4-carboxamide is a heterocyclic organic compound featuring an imidazole core substituted with a pyridinyl group and a carboxamide linkage to a methylphenyl moiety. This structure confers potential utility in pharmaceutical and agrochemical research, particularly as a scaffold for bioactive molecule development. Its imidazole and pyridine functionalities may enhance binding affinity in target interactions, while the carboxamide group offers versatility for further derivatization. The compound's stability and synthetic accessibility make it a candidate for exploratory studies in medicinal chemistry, including kinase inhibition or receptor modulation. Precise characterization data (e.g., NMR, HPLC) should be referenced for application-specific validation.
N-(4-Methylphenyl)-1-(6-methyl-2-pyridinyl)-1H-imidazole-4-carboxamide structure
477864-36-1 structure
Product Name:N-(4-Methylphenyl)-1-(6-methyl-2-pyridinyl)-1H-imidazole-4-carboxamide
CAS No:477864-36-1
MF:C17H16N4O
MW:292.335143089294
MDL:MFCD02570789
CID:5026484
Update Time:2025-06-08

N-(4-Methylphenyl)-1-(6-methyl-2-pyridinyl)-1H-imidazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(4-methylphenyl)-1-(6-methyl-2-pyridinyl)-1H-imidazole-4-carboxamide
    • N-(4-methylphenyl)-1-(6-methylpyridin-2-yl)-1H-imidazole-4-carboxamide
    • MLS000546495
    • Oprea1_857971
    • HMS2274P10
    • SMR000179893
    • N-(4-Methylphenyl)-1-(6-methyl-2-pyridinyl)-1H-imidazole-4-carboxamide
    • MDL: MFCD02570789
    • Inchi: 1S/C17H16N4O/c1-12-6-8-14(9-7-12)20-17(22)15-10-21(11-18-15)16-5-3-4-13(2)19-16/h3-11H,1-2H3,(H,20,22)
    • InChI Key: ICOLKPMGUSJQIW-UHFFFAOYSA-N
    • SMILES: O=C(C1=CN(C=N1)C1C=CC=C(C)N=1)NC1C=CC(C)=CC=1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 381
  • XLogP3: 2.9
  • Topological Polar Surface Area: 59.8

N-(4-Methylphenyl)-1-(6-methyl-2-pyridinyl)-1H-imidazole-4-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB299232-100 mg
N-(4-Methylphenyl)-1-(6-methyl-2-pyridinyl)-1H-imidazole-4-carboxamide; .
477864-36-1
100 mg
€221.50 2023-07-20
abcr
AB299232-100mg
N-(4-Methylphenyl)-1-(6-methyl-2-pyridinyl)-1H-imidazole-4-carboxamide; .
477864-36-1
100mg
€283.50 2025-04-18

Additional information on N-(4-Methylphenyl)-1-(6-methyl-2-pyridinyl)-1H-imidazole-4-carboxamide

Research Briefing on N-(4-Methylphenyl)-1-(6-methyl-2-pyridinyl)-1H-imidazole-4-carboxamide (CAS: 477864-36-1)

N-(4-Methylphenyl)-1-(6-methyl-2-pyridinyl)-1H-imidazole-4-carboxamide (CAS: 477864-36-1) is a synthetic small molecule that has garnered significant attention in recent years due to its potential therapeutic applications. This compound, characterized by its imidazole and pyridine moieties, has been investigated for its role in modulating various biological pathways, particularly those involved in inflammation and oncology. The unique structural features of this molecule contribute to its selective binding affinity and pharmacological properties, making it a promising candidate for drug development.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of N-(4-Methylphenyl)-1-(6-methyl-2-pyridinyl)-1H-imidazole-4-carboxamide. One key area of investigation has been its interaction with specific protein kinases, which play critical roles in cellular signaling and disease progression. Preliminary findings suggest that this compound exhibits inhibitory effects on certain kinase targets, thereby offering potential therapeutic benefits in conditions such as autoimmune disorders and certain types of cancer. These findings are supported by in vitro and in vivo experiments, which demonstrate dose-dependent efficacy and favorable pharmacokinetic profiles.

In addition to its kinase inhibitory properties, N-(4-Methylphenyl)-1-(6-methyl-2-pyridinyl)-1H-imidazole-4-carboxamide has also been explored for its anti-inflammatory effects. Research indicates that the compound can modulate the production of pro-inflammatory cytokines, such as TNF-α and IL-6, through mechanisms involving NF-κB signaling. This dual functionality—targeting both kinase activity and inflammatory pathways—positions the molecule as a versatile therapeutic agent with broad applicability.

The synthesis and optimization of N-(4-Methylphenyl)-1-(6-methyl-2-pyridinyl)-1H-imidazole-4-carboxamide have also been areas of active research. Advances in synthetic chemistry have enabled the development of more efficient and scalable routes for producing this compound, ensuring its availability for further preclinical and clinical studies. Moreover, structure-activity relationship (SAR) studies have identified key modifications that enhance its potency and selectivity, paving the way for next-generation derivatives with improved therapeutic profiles.

Despite these promising developments, challenges remain in the clinical translation of N-(4-Methylphenyl)-1-(6-methyl-2-pyridinyl)-1H-imidazole-4-carboxamide. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous preclinical testing. Ongoing research aims to optimize the compound's pharmacokinetic and pharmacodynamic properties to maximize its therapeutic potential while minimizing adverse effects.

In conclusion, N-(4-Methylphenyl)-1-(6-methyl-2-pyridinyl)-1H-imidazole-4-carboxamide (CAS: 477864-36-1) represents a compelling area of research in the field of chemical biology and medicinal chemistry. Its multifaceted biological activities, combined with advances in synthetic methodologies, underscore its potential as a therapeutic agent. Future studies will be critical in further elucidating its mechanisms of action and translating these findings into clinical applications. This research briefing highlights the current state of knowledge and underscores the importance of continued investigation into this promising compound.

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd